Cas no 125604-03-7 (1-(bromomethyl)-3-(methoxymethyl)benzene)

• Product Name: 1-(bromomethyl)-3-(methoxymethyl)benzene
• CAS No: 125604-03-7
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 1218421
• PubChem ID: 57975474
• Update Time: 2025-05-20

1-(bromomethyl)-3-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-3-(methoxymethyl)-
• 3-(Methoxymethyl)benzyl bromide
• 1-(bromomethyl)-3-(methoxymethyl)benzene
• BMGVAPLBALXXEC-UHFFFAOYSA-N
• 125604-03-7
• 3-(Bromomethyl)benzyl methyl ether
• AKOS014929303
• DA-13439
• EN300-114682
• SCHEMBL2567905

• MDL： MFCD15523515
• Inchi： 1S/C9H11BrO/c1-11-7-9-4-2-3-8(5-9)6-10/h2-5H,6-7H2,1H3
• InChI Key： BMGVAPLBALXXEC-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(COC)=C1

Computed Properties

• Exact Mass: 213.99933
• Monoisotopic Mass: 213.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-(bromomethyl)-3-(methoxymethyl)benzene

Introduction to 1-(Bromomethyl)-3-(Methoxymethyl)benzene (CAS No. 125604-03-7)

1-(Bromomethyl)-3-(methoxymethyl)benzene, also known by its CAS number 125604-03-7, is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique bromomethyl and methoxymethyl substituents on a benzene ring, which confer it with distinct reactivity and functional properties. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent research developments surrounding this compound.

The molecular formula of 1-(bromomethyl)-3-(methoxymethyl)benzene is C₉H₁₁BrO, and it has a molecular weight of approximately 207.09 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 168°C at 760 mmHg, and it has a density of about 1.45 g/cm³.

The synthesis of 1-(bromomethyl)-3-(methoxymethyl)benzene can be achieved through various methods. One common approach involves the bromination of toluene followed by the methylation of the resulting bromotoluene derivative. Another method involves the reaction of 3-methoxymethylbenzyl alcohol with hydrogen bromide to form the desired product. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

In terms of applications, 1-(bromomethyl)-3-(methoxymethyl)benzene is widely used as an intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its bromomethyl group can participate in nucleophilic substitution reactions, making it a valuable building block for constructing complex molecules. For instance, it has been utilized in the synthesis of certain antiviral agents and anticancer drugs due to its ability to introduce functional groups that enhance biological activity.

Recent research has also explored the potential of 1-(bromomethyl)-3-(methoxymethyl)benzene in materials science. Studies have shown that this compound can be used to modify polymers and enhance their properties such as thermal stability and mechanical strength. For example, researchers at the University of California have demonstrated that incorporating 1-(bromomethyl)-3-(methoxymethyl)benzene into polymer chains can significantly improve their resistance to degradation under harsh environmental conditions.

In the field of pharmaceutical research, 1-(bromomethyl)-3-(methoxymethyl)benzene has shown promise as a lead compound for developing new therapeutic agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against certain enzymes involved in cancer progression. This finding has sparked interest in further investigating its potential as a drug candidate for treating various types of cancer.

Safety considerations are an important aspect when handling 1-(bromomethyl)-3-(methoxymethyl)benzene. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible substances.

In conclusion, 1-(bromomethyl)-3-(methoxymethyl)benzene (CAS No. 125604-03-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in fields such as pharmaceutical development, materials science, and chemical synthesis. As ongoing research continues to uncover new uses and properties of this compound, its importance is likely to grow even further in the coming years.